5-Chloro-2-(4-methylhexahydro-1H-1,4-diazepine-1-yl)benzoxazole

• Molecular Formula: C13H16ClN3O
• Molecular Weight: 265.74 g/mol
• IUPAC Name: 5-chloro-2-(4-methyl-1,4-diazepan-1-yl)-1,3-benzoxazole
• InChI: InChI=1S/C13H16ClN3O/c1-16-5-2-6-17(8-7-16)13-15-11-9-10(14)3-4-12(11)18-13/h3-4,9H,2,5-8H2,1H3
• InChI Key: FRAOQOYOEZWXQL-UHFFFAOYSA-N
• Canonical SMILES: CN1CCCN(CC1)C2=NC3=C(O2)C=CC(=C3)Cl

Description

5-Chloro-2-(4-methylhexahydro-1H-1,4-diazepine-1-yl)benzoxazole is a useful research compound. Its molecular formula is C13H16ClN3O and its molecular weight is 265.74 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

5-Chloro-2-mercaptobenzoxazole (1 g) was dissolved in toluene (50 ml), N-methylhomopiperazine (3.3 ml) was added dropwise to the solution and then the mixture was stirred with heating for 2 hours. After evaporation of the solvent, the thus obtained mixture was purified by a silica gel column chromatography (methylene chloride:methanol=20:1) to obtain the title compound 5-chloro-2-(4-methyl-1-homopiperazinyl)benzoxazole (882 mg).

Synthesis routes and methods II

Procedure details

5-Chloro-2-mercaptobenzoxazole (1 g) was dissolved in toluene (50 ml), N-methylhomopiperazine (3.3 ml) was added dropwise to the solution and then the mixture was stirred with heating for 2 hours. After evaporation of the solvent, the thus obtained mixture was purified by a silica gel column chromatography (methylene chloride:methanol=20:1) to obtain the title compound 5-chloro-2-(4-methyl-1-homopiperazinyl)-benzoxazole (882 mg).